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1,2-Benzoquinone: Properties & Handling

What are the key physical and chemical properties of 1,2-Benzoquinone that I need to know before

starting my experiment?

1,2-Benzoquinone (o-benzoquinone) is a high-reactive and relatively unstable organic compound.

Understanding its properties is crucial for successful experimental design [1] [2].

Property

Description

Appearance

Molecular Formula

Molar Mass

Melting Point

Solubility (Polar Organic
Solvents)

Solubility (Water)

Red volatile solid [1]
CesH402 [1] [3]

108.09 g/mol [1] [3]

60—70 °C (decomposes) [1]

Soluble (e.g., ethanol, acetone, diethyl ether) [1] [2]

Moderate solubility [2]
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Property

Stability

Flash Point

Handling and Safety Notes:

Description

Low; decomposes upon melting and is generally rarely encountered
due to instability [1]

76.4 °C [1]

e Reactivity: 1,2-Benzoquinone is a highly electrophilic compound and can covalently modify
nucleophilic sites on proteins (like cysteine residues), which is a key mechanism in its role as a

contact allergen [4].
e Decomposition: Due to its low stability, avoid heating it to its melting point and store it under

recommended conditions [1].

o Volatility: As a volatile solid, work in a well-ventilated fume hood [1].

Solvent Selection Guide

What is the optimal solvent for my reaction involving 1,2-Benzoquinone?

The choice of solvent depends on your reaction type and the required concentration of 1,2-benzoquinone.

Below is a comparison of common solvents.

Solvent Suitability Key Characteristics & Considerations

Diethyl Good Cited as a solvent. Good for extraction and reactions at lower

Ether temperatures, but high volatility requires caution [1].

Acetone Good A polar aprotic solvent suitable for various reactions, including modern

catalytic methods [3] [2].

Ethanol Good A polar protic solvent. Useful for reactions and recrystallization [2].

Water Fair (with Moderately soluble. Use for aqueous-phase reactions or biological
limitations) studies, but may not dissolve high concentrations [2].
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The following diagram outlines a logical workflow for selecting the appropriate solvent based on your

experimental goals:

Start: Solvent
Selection

Is the reaction
sensitive to protic solvents?

No or agueous systems Yes
Is high solubl_hty Is the reac_tlon Recommended: Acetone
of 1,2-Benzoquinone performed in an :
. - (Polar Aprotic)
required? aqueous environment?
Yes No Yes

Recommended: Ethanol Recommended: Diethyl Ether Recommended: Water
(Polar Protic) (Volatile, Non-polar) (Aqueous, Moderate Solubility)

Click to download full resolution via product page

Key Experimental Protocols

How can I synthesize 1,2-Benzoquinone in the lab?

The most common and reliable method is the oxidation of catechol. Here are two established protocols:

Protocol 1: Oxidation using o-Iodoxybenzoic Acid (IBX) [1] This method offers good regioselectivity for

converting phenols to o-quinones.

¢ Reaction Setup: Dissolve catechol in a suitable anhydrous solvent (e.g., acetone or ethyl acetate).
e Oxidation: Add 1.0 to 1.2 equivalents of IBX to the solution.
e Stirring: Stir the reaction mixture at room temperature or a controlled temperature (e.g., 0°C) for

several hours, monitoring by TLC.
e Work-up: Upon completion, filter the reaction mixture to remove the spent oxidant and other solids.
¢ Isolation: Concentrate the filtrate under reduced pressure to obtain the crude 1,2-benzoquinone.
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e Purification: The crude product can be purified by recrystallization from a solvent like ethanol or by
sublimation to yield a pure red solid.

Protocol 2: Metal-catalyzed Oxidation [5] This patent describes a general method using metal compounds.

¢ Reaction Setup: Contact a catechol with a metal-containing compound. Preferred metals include Fe,
Co, Ni, Cu, Zn, or Ga.

¢ Reaction Conditions: The reaction can be performed in the presence of a nucleophilic reagent to
directly form substituted 1,2-benzoquinones. The oxidation and addition reactions can be conducted
without isolating intermediates.

How is 1,2-Benzoquinone used in a Diels-Alder reaction? [3]

1,2-Benzoquinone acts as a dienophile in [4+2] cycloadditions.

e Preparation: Dissolve 1,2-benzoquinone in a dry, aprotic solvent like acetone or ether.

e Addition of Diene: Add the diene component (e.g., 1,3-cyclohexadiene) to the solution. Often, an
equimolar ratio or an excess of the diene is used.

¢ Reaction: Stir the mixture under an inert atmosphere (e.g., nitrogen or argon) at room temperature or
under mild heating. Monitor the reaction progress by TLC.

e Work-up and Isolation: After completion, concentrate the reaction mixture. The adduct can be
isolated and purified via techniques like column chromatography or recrystallization.

Troubleshooting Common Issues

Problem Possible Cause Suggested Solution

Low yield or no Decomposition of unstable 1,2- Ensure reactions are run at or below room

product benzoquinone during reaction or temperature. Use fresh, pure starting
work-up. material. Minimize exposure to light and

air [1].

Formation of High reactivity leading to Use anhydrous, aprotic solvents if

multiple or polymerization or side reactions possible. Control reaction time precisely.

unwanted by- with solvent/nucleophiles. Avoid using solvents or reagents with

products nucleophilic impurities [4] [3].

Product Application of excessive heat. For purification, prefer techniques like

decomposing during recrystallization from cold ethanol or
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Problem Possible Cause

Suggested Solution

purification

Unexpected protein Electrophilic quinone moiety
adducts in reacting with nucleophilic
biological assays residues (e.g., Cys, Lys).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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